Cas no 1804517-27-8 (Ethyl 3,4-difluoro-5-nitrophenylacetate)

• Product Name: Ethyl 3,4-difluoro-5-nitrophenylacetate
• CAS No: 1804517-27-8
• MF: C₁₀H₉F₂NO₄
• MW: 245.179569959641
• CID: 4706388
• Update Time: 2023-08-15

Ethyl 3,4-difluoro-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-difluoro-5-nitrophenylacetate

• Inchi： 1S/C10H9F2NO4/c1-2-17-9(14)5-6-3-7(11)10(12)8(4-6)13(15)16/h3-4H,2,5H2,1H3
• InChI Key： XYMVBBSCAJLNHT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Topological Polar Surface Area: 72.1